Cas no 1391071-99-0 (6-ethenyl-3,4-dihydro-1H-2-benzopyran)

• Product Name: 6-ethenyl-3,4-dihydro-1H-2-benzopyran
• CAS No: 1391071-99-0
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 6277766
• PubChem ID: 130045325
• Update Time: 2025-05-22

6-ethenyl-3,4-dihydro-1H-2-benzopyran Chemical and Physical Properties

Names and Identifiers

• 6-ethenyl-3,4-dihydro-1H-2-benzopyran
• EN300-1846545
• 1391071-99-0

• Inchi： 1S/C11H12O/c1-2-9-3-4-11-8-12-6-5-10(11)7-9/h2-4,7H,1,5-6,8H2
• InChI Key： KTTVXJWEYRNXFM-UHFFFAOYSA-N
• SMILES： O1CC2C=CC(C=C)=CC=2CC1

Computed Properties

• Exact Mass: 160.088815002g/mol
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 6-ethenyl-3,4-dihydro-1H-2-benzopyran

Comprehensive Overview of 6-Ethenyl-3,4-dihydro-1H-2-benzopyran (CAS No. 1391071-99-0): Properties, Applications, and Industry Insights

6-Ethenyl-3,4-dihydro-1H-2-benzopyran, identified by its CAS number 1391071-99-0, is a specialized organic compound gaining attention in pharmaceutical and material science research. This bicyclic structure combines a benzopyran core with an ethenyl substituent, offering unique reactivity and functional versatility. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its structural similarity to naturally occurring chromene derivatives found in medicinal plants.

The compound's molecular formula and precise stereochemistry make it valuable for designing novel drug candidates, especially in neurological and anti-inflammatory applications. Recent studies highlight its role as a precursor for chiral catalysts in asymmetric synthesis, addressing the growing demand for enantioselective reactions in green chemistry. With the pharmaceutical industry's shift toward targeted drug delivery systems, 6-ethenyl-3,4-dihydro-1H-2-benzopyran derivatives are being explored for their ability to enhance blood-brain barrier permeability—a hot topic in neurodegenerative disease research.

From a materials science perspective, this compound exhibits interesting photophysical properties when incorporated into polymer matrices. Startups focusing on OLED technology and sustainable coatings are investigating its derivatives as potential blue-light emitters or self-healing additives. The vinyl group at position 6 allows for facile polymerization, making it attractive for creating smart materials responsive to environmental stimuli—an area trending in academic and industrial R&D circles.

Analytical characterization of CAS 1391071-99-0 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with particular attention to its regioisomeric purity. Manufacturers emphasize quality control protocols to meet the stringent requirements of GMP-certified applications. The compound's storage stability under inert atmospheres and its solubility profile in organic solvents are frequently discussed in technical datasheets, addressing common queries from synthetic chemists.

Environmental considerations surrounding 6-ethenyl-3,4-dihydro-1H-2-benzopyran production have led to innovations in catalytic hydrogenation methods that reduce waste. This aligns with the green chemistry movement and responds to search trends about eco-friendly synthesis routes. Computational chemists are actively modeling its quantum chemical properties using DFT calculations—a methodology frequently searched alongside molecular modeling tutorials.

The commercial availability of 1391071-99-0 through specialty chemical suppliers has expanded significantly, with custom synthesis options for isotope-labeled versions becoming increasingly popular for metabolic studies. Patent analysis reveals growing IP activity around its derivative compounds, particularly in bioconjugation techniques for diagnostic applications—an emerging niche in precision medicine markets.

Safety data sheets emphasize standard laboratory handling procedures, while research continues into its biodegradation pathways. The compound's structure-activity relationships (SAR) are being systematically explored through high-throughput screening platforms, connecting to popular searches about AI-assisted drug discovery. As regulatory landscapes evolve, documentation for REACH compliance remains a key consideration for European market access.

Academic interest in 6-ethenyl-3,4-dihydro-1H-2-benzopyran is reflected in the rising number of SciFinder citations and PubMed references. Its scaffold hopping potential makes it valuable for fragment-based drug design—a technique dominating current medicinal chemistry literature. The compound's crystallographic data has been deposited in major CCDC databases, supporting computational studies on molecular docking scenarios.